Cas no 284047-73-0 (2-3-(dimethylamino)phenyl-2-hydroxyacetic acid)

• Product Name: 2-3-(dimethylamino)phenyl-2-hydroxyacetic acid
• CAS No: 284047-73-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6228425
• PubChem ID: 11333039
• Update Time: 2025-06-09

2-3-(dimethylamino)phenyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(dimethylamino)phenyl-2-hydroxyacetic acid
• 2-(3-(Dimethylamino)phenyl)-2-hydroxyacetic acid
• EN300-1821755
• 2-[3-(dimethylamino)phenyl]-2-hydroxyacetic acid
• 284047-73-0

• Inchi： 1S/C10H13NO3/c1-11(2)8-5-3-4-7(6-8)9(12)10(13)14/h3-6,9,12H,1-2H3,(H,13,14)
• InChI Key： SKBKEHVRNVGJHD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-3-(dimethylamino)phenyl-2-hydroxyacetic acid

2-[3-(Dimethylamino)phenyl]-2-hydroxyacetic Acid (CAS No. 284047-73-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 2-[3-(Dimethylamino)phenyl]-2-hydroxyacetic acid (CAS No. 284047-73-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS 284047-73-0, is a derivative of hydroxyacetic acid with a dimethylamino substituent on the phenyl ring. Its molecular formula, C₁₀H₁₃NO₃, highlights its aromatic and functional diversity, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The 2-hydroxyacetic acid moiety in this compound is a key feature, as it is commonly found in metabolites and intermediates in biochemical pathways. The addition of the 3-(dimethylamino)phenyl group introduces a tertiary amine, which can influence the compound's solubility, reactivity, and interaction with biological targets. This structural combination has led to investigations into its potential roles in medicinal chemistry, particularly in the design of small-molecule inhibitors or ligands for therapeutic targets.

Recent trends in scientific literature and search engine queries reveal growing interest in CAS 284047-73-0 for its potential applications in drug discovery and material science. Users frequently search for terms like "synthesis of 2-[3-(dimethylamino)phenyl]-2-hydroxyacetic acid" or "biological activity of hydroxyacetic acid derivatives," reflecting a demand for detailed information on its preparation and utility. Researchers are also exploring its use in green chemistry initiatives, where its derivatives may serve as eco-friendly intermediates.

From a synthetic perspective, 2-[3-(Dimethylamino)phenyl]-2-hydroxyacetic acid can be prepared through various routes, including Friedel-Crafts acylation or oxidation of corresponding precursors. Its hydroxy and carboxylic acid functionalities make it amenable to further derivatization, such as esterification or amidation, which expands its utility in combinatorial chemistry. These properties align with current industry trends favoring modular synthesis and high-throughput screening of compound libraries.

In the context of SEO optimization, this article addresses common queries like "CAS 284047-73-0 uses" and "2-hydroxyacetic acid derivatives in pharmaceuticals," ensuring relevance to both academic and industrial audiences. The compound's potential role in neurological research has also been a topic of interest, as dimethylamino-containing compounds are often studied for their effects on neurotransmitter systems. However, detailed pharmacological data remain an area for future exploration.

Environmental and safety considerations are paramount when discussing 2-[3-(Dimethylamino)phenyl]-2-hydroxyacetic acid. While not classified as hazardous, proper handling protocols should be followed to ensure safe laboratory practices. The compound's stability under various conditions (e.g., pH, temperature) is another frequently searched topic, particularly for researchers optimizing storage or reaction conditions.

In summary, 2-[3-(Dimethylamino)phenyl]-2-hydroxyacetic acid (CAS No. 284047-73-0) represents a versatile building block in organic synthesis with promising applications in life sciences and material engineering. Its structural features and functional groups make it a valuable candidate for further research, aligning with contemporary scientific priorities such as sustainable chemistry and precision medicine. As interest in this compound grows, so does the need for comprehensive resources detailing its properties, synthesis, and potential—a gap this article aims to address.